Cas no 1807184-86-6 (2,5-Dichloro-3-(difluoromethoxy)benzyl chloride)

• Product Name: 2,5-Dichloro-3-(difluoromethoxy)benzyl chloride
• CAS No: 1807184-86-6
• MF: C₈H₅Cl₃F₂O
• MW: 261.480506658554
• CID: 4708124
• Update Time: 2025-06-13

2,5-Dichloro-3-(difluoromethoxy)benzyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,5-Dichloro-3-(difluoromethoxy)benzyl chloride

• Inchi： 1S/C8H5Cl3F2O/c9-3-4-1-5(10)2-6(7(4)11)14-8(12)13/h1-2,8H,3H2
• InChI Key： PWTLQMYWJFJBBN-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1CCl)Cl)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• Topological Polar Surface Area: 9.2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.5±0.1 g/cm3
• Boiling Point: 286.0±35.0 °C at 760 mmHg
• Flash Point: 126.8±25.9 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2,5-Dichloro-3-(difluoromethoxy)benzyl chloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2,5-Dichloro-3-(difluoromethoxy)benzyl chloride

Research Brief on 2,5-Dichloro-3-(difluoromethoxy)benzyl chloride (CAS: 1807184-86-6): Recent Advances and Applications

2,5-Dichloro-3-(difluoromethoxy)benzyl chloride (CAS: 1807184-86-6) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features including dichloro and difluoromethoxy substituents, serves as a critical intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting infectious diseases and metabolic disorders.

One of the most notable advancements in the utilization of 2,5-Dichloro-3-(difluoromethoxy)benzyl chloride is its role in the synthesis of kinase inhibitors. Kinases are pivotal in numerous cellular processes, and their dysregulation is implicated in various pathologies, including cancer and inflammatory diseases. Researchers have demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinase targets, offering promising avenues for the development of next-generation therapeutics. For instance, a recent study published in the Journal of Medicinal Chemistry highlighted the compound's efficacy in modulating the activity of tyrosine kinases, which are crucial in oncogenic signaling pathways.

In addition to its applications in kinase inhibition, 2,5-Dichloro-3-(difluoromethoxy)benzyl chloride has been investigated for its potential in antimicrobial drug development. The difluoromethoxy group, in particular, has been shown to enhance the metabolic stability and bioavailability of antimicrobial agents. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel antimicrobial compounds using this intermediate, which exhibited broad-spectrum activity against resistant bacterial strains. This finding underscores the compound's utility in addressing the growing challenge of antibiotic resistance.

The synthetic pathways for 2,5-Dichloro-3-(difluoromethoxy)benzyl chloride have also been optimized in recent years to improve yield and scalability. Advances in green chemistry have enabled more sustainable production methods, reducing the environmental impact associated with its synthesis. For example, a recent patent application detailed a novel catalytic process that minimizes the use of hazardous reagents while maintaining high purity and yield. Such innovations are critical for ensuring the compound's availability for large-scale pharmaceutical applications.

Looking ahead, the potential of 2,5-Dichloro-3-(difluoromethoxy)benzyl chloride extends beyond its current applications. Ongoing research is exploring its use in the development of prodrugs and targeted delivery systems, which could further enhance its therapeutic efficacy. Additionally, computational modeling studies are being conducted to predict its interactions with various biological targets, providing valuable insights for future drug design efforts. As the field of chemical biology continues to evolve, this compound is poised to play an increasingly important role in the discovery and development of innovative medicines.